Cas no 2228570-92-9 (methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate
• CAS No: 2228570-92-9
• MF: C₁₅H₁₈FNO₅
• MW: 311.30552816391
• CID: 5945110
• PubChem ID: 165621363
• Update Time: 2025-10-21

methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate
• EN300-1883547
• methyl 3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-oxopropanoate
• 2228570-92-9

• Inchi： 1S/C15H18FNO5/c1-15(2,3)22-14(20)17-9-5-6-11(16)10(7-9)12(18)8-13(19)21-4/h5-7H,8H2,1-4H3,(H,17,20)
• InChI Key： FSNQBWRLGVUKAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CC(=O)OC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.11690084g/mol
• Monoisotopic Mass: 311.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate

Methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate: A Comprehensive Overview

Methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate, also known by its CAS registry number 2228570-92-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group, a carbonyl group, and a substituted phenyl ring. The presence of the tert-butoxy carbonyl (Boc) protecting group and a fluorine atom on the aromatic ring adds complexity to its synthesis and potential applications.

The synthesis of methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate typically involves multi-step organic reactions, often starting from an aromatic amine or a suitable precursor. The introduction of the Boc group is a common protective strategy in peptide synthesis, ensuring stability during subsequent reaction steps. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction conditions, reducing both time and reagent consumption.

In terms of applications, this compound is primarily studied for its potential in drug discovery. The presence of the Boc group allows for controlled deprotection under specific conditions, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of inhibitors for various enzymes, including kinases and proteases. For instance, researchers have reported that derivatives of this compound exhibit promising activity against cancer-related targets, such as cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation.

The fluorine atom on the aromatic ring introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorinated compounds are often favored in drug design due to their improved bioavailability and stability. Recent computational studies have utilized machine learning algorithms to predict the pharmacokinetic profiles of such compounds, enabling faster screening and optimization processes.

From a toxicological perspective, understanding the safety profile of methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate is crucial before advancing it into clinical trials. Preclinical studies have focused on assessing its acute toxicity, genotoxicity, and potential for inducing drug resistance. Emerging research has also explored the use of omics technologies to evaluate systemic effects at molecular levels, providing deeper insights into its safety profile.

In conclusion, methyl 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-oxopropanoate represents a versatile building block in organic synthesis with promising applications in drug discovery. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its potential therapeutic uses, this compound stands at the forefront of innovative chemical development.